Cas no 1443358-36-8 (Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride)

• Product Name: Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride
• CAS No: 1443358-36-8
• MF: C₁₆H₁₀Cl₂N₂O₃
• MW: 349.16820192337
• CID: 5209511
• Update Time: 2025-07-09

Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarbonyl chloride, 8-chloro-3,4-dihydro-4-(4-methoxyphenyl)-3-oxo-
• Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride

• Inchi： 1S/C16H10Cl2N2O3/c1-23-10-7-5-9(6-8-10)20-12-4-2-3-11(17)13(12)19-14(15(18)21)16(20)22/h2-8H,1H3
• InChI Key： DVEVEDDQYJEOJV-UHFFFAOYSA-N
• SMILES： C(Cl)(C1C(=O)N(C2=CC=C(OC)C=C2)C2=C(N=1)C(Cl)=CC=C2)=O

Additional information on Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride

Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride: A Comprehensive Overview

Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride, also known by its CAS number 1443358-36-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and current research advancements.

The chemical structure of Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride is characterized by a complex arrangement of functional groups. The molecule consists of a cyclohexane ring substituted with two ketone groups at positions 1 and 3. This dione moiety is further connected to a fenquinotrione group, which introduces additional complexity and reactivity. The presence of a chloride ion as a counterion adds to the compound's versatility in chemical reactions.

Recent studies have highlighted the importance of understanding the synthesis pathways for Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride. Researchers have explored various methods to optimize its production, including multi-step synthesis involving oxidation and condensation reactions. These advancements have not only improved yield but also opened new avenues for modifying the compound's structure to suit specific applications.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it suitable for use in high-performance materials. Additionally, the compound exhibits unique electronic properties due to its conjugated system, which has implications in optoelectronic devices and sensors.

In terms of applications, Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride has shown promise in drug delivery systems. Its ability to form stable complexes with biomolecules makes it a potential candidate for targeted therapy. Furthermore, its role as a precursor in the synthesis of advanced polymers has been explored extensively in recent research.

Recent breakthroughs in computational chemistry have provided deeper insights into the behavior of this compound at the molecular level. Advanced simulations have revealed its interaction patterns with other molecules, paving the way for novel applications in catalysis and green chemistry.

In conclusion, Des-(2-cyclohexane-1,3-dione) Fenquinotrione Chloride stands as a testament to the ingenuity of modern chemical research. Its intricate structure and versatile properties continue to inspire scientists across disciplines. As research progresses, we can expect even more innovative uses for this remarkable compound.